6,10-Dimethylundec-9-en-2-one
Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to “6,10-Dimethylundec-9-en-2-one” often involves intricate reactions. For instance, the synthesis of a woody-ambery odorant by Kraft and Gallo (2004) through a [4+2]-cycloaddition demonstrates the complex methodologies used in synthesizing such compounds, highlighting the potential synthesis pathways that could be applied to “6,10-Dimethylundec-9-en-2-one” (Kraft & Gallo, 2004).
Molecular Structure Analysis
The analysis of molecular structures is crucial for understanding the chemical behavior of compounds. For example, studies on the crystal structure and molecular dynamics, such as those conducted by Udayakumar et al. (2017), provide insights into the arrangement of atoms within a molecule and how this affects its properties (Udayakumar et al., 2017).
Chemical Reactions and Properties
The chemical reactions and properties of similar compounds to “6,10-Dimethylundec-9-en-2-one” have been explored to understand their reactivity and stability. The work by Sugihara and Sugimura (1993) on the synthesis and properties of a dimethylamino Dewar azulene exemplifies the types of chemical reactions these compounds may undergo and their resultant properties (Sugihara & Sugimura, 1993).
Physical Properties Analysis
Physical properties, including melting point, boiling point, and solubility, are essential for determining the practical applications of a compound. While specific data on “6,10-Dimethylundec-9-en-2-one” is not available, analogous research provides a foundation for predicting these properties.
Chemical Properties Analysis
Chemical properties, such as acidity, basicity, and reactivity with other chemicals, define how a compound can be used in reactions and its stability under various conditions. Studies like those by Morizur and Tortajada (1982) on the synthesis of related compounds offer insights into the chemical properties that “6,10-Dimethylundec-9-en-2-one” may exhibit (Morizur & Tortajada, 1982).
Scientific Research Applications
Catalytic Hydrogenation and Synthesis
The compound 6,10-Dimethylundec-9-en-2-one has been utilized in the field of catalytic hydrogenation and synthesis. A study by Zhdankina et al. (1987) explored the catalytic hydrogenation of isomeric methoxydiethoxy-dimethylundeca-dienes, leading to the production of dimethyl-undecan-ol, a useful intermediate for synthesizing 6,10-Dimethyl-undec-3-en-2-one (Zhdankina et al., 1987).
Chemo- and Regioselective Nitration
Stepanov and Veselovsky (1999) investigated the chemo- and regioselective nitration of geranylacetone, resulting in 6,10-dimethyl-9-nitroundeca-diene. This compound was subsequently used to synthesize 6,10-dimethyl-9-methyleneundec-en-2-one, a key component of essential oils from certain plants (Stepanov & Veselovsky, 1999).
Total and Stereoselective Synthesis
Morizur and Tortajada (1982) reported the first total and stereoselective synthesis of 6,10-dimethyl-9-methylene undec-5-en-2-one, an important constituent of Costus Root oil. This synthesis was achieved with a 22% yield from methylated Dieckmann-ester, highlighting its significance in organic synthesis (Morizur & Tortajada, 1982).
In Vitro Anticancer Activity
Knopf et al. (2017) conducted a study on rhenium(I) complexes and their in vitro anticancer activity. This research is relevant as it provides insights into potential new classes of anticancer agents, although not directly involving 6,10-Dimethylundec-9-en-2-one (Knopf et al., 2017).
Synthesis of Z-Allylic Esters and Diterpenes
Hodgson and Arif (2010) developed a methodology for synthesizing trisubstituted Z-allylic esters, applying it to the total synthesis of a geranylgeraniol-derived diterpene. This research demonstrates the compound's relevance in complex organic synthesis processes (Hodgson & Arif, 2010).
Photocatalytic Oxygenation of Olefins
Kotani, Ohkubo, and Fukuzumi (2004) explored the photocatalytic oxygenation of olefins, a process that potentially involves compounds like 6,10-Dimethylundec-9-en-2-one. This study enhances the understanding of photocatalytic processes in organic chemistry (Kotani et al., 2004).
properties
IUPAC Name |
6,10-dimethylundec-9-en-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,12H,5-6,8-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGVYUZVANMHKHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(=O)C)CCC=C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70110009 | |
Record name | 6,10-Dimethyl-9-undecen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70110009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale straw yellow or colourless oily liquid; sweet floral balsamic odour with a rose to woody quality | |
Record name | 3,4,5,6-Tetrahydropseudoionone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1053/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
234.00 °C. @ 760.00 mm Hg | |
Record name | Dihydrogeranylacetone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0041490 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
insoluble in water; soluble in oils, Miscible at room temperature (in ethanol) | |
Record name | 3,4,5,6-Tetrahydropseudoionone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1053/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.865-0.875 | |
Record name | 3,4,5,6-Tetrahydropseudoionone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1053/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
6,10-Dimethylundec-9-en-2-one | |
CAS RN |
4433-36-7, 1322-58-3 | |
Record name | 6,10-Dimethyl-9-undecen-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4433-36-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Undecen-2-one, 6,10-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001322583 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrahydro-pseudo-ionone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004433367 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Undecen-2-one, 6,10-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 6,10-Dimethyl-9-undecen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70110009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,10-dimethylundec-9-en-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.396 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6,10-dimethylundecen-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.946 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TETRAHYDRO-PSEUDO-IONONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3DAE8640XJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Dihydrogeranylacetone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0041490 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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